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Compound of Interest

Compound Name: 2,5-Diethoxybenzaldehyde

CAS No.: 4686-98-0

Cat. No.: B1352808

Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,5-Diethoxybenzaldehyde

Executive Summary
2,5-Diethoxybenzaldehyde (CAS No. 4686-98-0) is a disubstituted aromatic aldehyde with

significant potential as a versatile intermediate in organic synthesis, particularly in the

development of complex heterocyclic compounds and novel ligands.[1] Despite its utility, a

comprehensive, publicly available dataset of its experimentally determined physicochemical

properties is notably sparse. This guide addresses this critical information gap, not by

presenting unverified data, but by establishing a framework for its systematic characterization.

As your partner in the laboratory, this document provides both the foundational knowledge and

the practical, self-validating protocols required to generate a complete and reliable profile of

this compound. We will delve into its molecular structure, known reactivity, and safety

considerations. More importantly, we will provide detailed, step-by-step methodologies for

determining its core physical and spectroscopic properties. This approach ensures that

researchers, scientists, and drug development professionals can build upon a foundation of

methodologically sound, internally validated data.
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Molecular Identity and Significance
2,5-Diethoxybenzaldehyde is an organic compound featuring a benzene ring substituted with

an aldehyde group (-CHO) at position 1, and two ethoxy groups (-OCH₂CH₃) at positions 2 and

5. This substitution pattern governs its reactivity and physical properties. The electron-donating

nature of the ethoxy groups influences the electron density of the aromatic ring and the

reactivity of the aldehyde functional group.

Its primary significance lies in its role as a precursor for more complex molecules. The reactive

aldehyde allows for a wide range of chemical transformations, while the ethoxy groups can be

modified or used to tune the solubility and electronic properties of resulting derivatives, such as

chromones and metal-binding ligands.[1]

Core Physicochemical Data
A thorough review of scientific literature and chemical databases reveals a significant lack of

experimentally verified physical constants for 2,5-Diethoxybenzaldehyde. While data for its

close analog, 2,5-dimethoxybenzaldehyde, is abundant, it is scientifically imperative not to

extrapolate these values. The difference in the alkyl chain of the alkoxy groups (ethyl vs.

methyl) will induce tangible changes in melting point, boiling point, and solubility due to

differences in molecular weight, van der Waals forces, and crystal packing.

The following table summarizes the known identifiers for 2,5-Diethoxybenzaldehyde and

highlights the current data gaps that the protocols in this guide are designed to fill.
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Property Value Source

IUPAC Name 2,5-diethoxybenzaldehyde [2]

CAS Number 4686-98-0 [2]

Molecular Formula C₁₁H₁₄O₃ [2]

Molecular Weight 194.23 g/mol [2]

Physical Appearance No experimental data available -

Melting Point No experimental data available -

Boiling Point No experimental data available -

Solubility

Soluble in organic solvents.

Recrystallizable from

ethanol/water mixtures.[3]

Quantitative data is not

available.

-

A Workflow for Comprehensive Characterization
The following diagram outlines a logical workflow for the complete physicochemical

characterization of a compound like 2,5-Diethoxybenzaldehyde, for which public data is

limited. This workflow ensures that each step builds upon the last, from basic observation to

detailed spectroscopic analysis.
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Physicochemical Characterization Workflow for 2,5-Diethoxybenzaldehyde

Initial Assessment

Thermal Properties

Solubility Profile

Structural Verification

Synthesis & Purification
(e.g., Formylation of 1,4-diethoxybenzene) [4]

Protocol 4.1:
Visual Inspection

(Color, Form)

Protocol 4.2:
Melting Point Determination

(Capillary Method)

If solid

Protocol 4.3:
Boiling Point Determination

(Thiele Tube Method)

If liquid (or after MP)

Protocol 4.4:
Quantitative Solubility
(Gravimetric Method)

Protocol 4.5.1:
FTIR Spectroscopy

Protocol 4.5.2:
NMR Spectroscopy

(¹H and ¹³C)

Protocol 4.5.3:
UV-Vis Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,5-Dimethoxybenzaldehyde | C9H10O3 | CID 66726 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2,5-Diethoxybenzaldehyde | C11H14O3 | CID 3434314 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Buy 2,5-Diethoxybenzaldehyde | 4686-98-0 [smolecule.com]

To cite this document: BenchChem. [physicochemical properties of 2,5-
Diethoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1352808/docs#physicochemical-properties-of-2-5-
diethoxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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